Cas no 2138120-94-0 (rac-2-[(3R,4R)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-yl]ethan-1-amine)

• Product Name: rac-2-[(3R,4R)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-yl]ethan-1-amine
• CAS No: 2138120-94-0
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 5985229
• PubChem ID: 165511329
• Update Time: 2025-10-08

rac-2-[(3R,4R)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-2-[(3R,4R)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-yl]ethan-1-amine
• 2138120-94-0
• EN300-1167980

• Inchi： 1S/C13H19N3O4S/c1-10-8-15(9-11(10)6-7-14)21(19,20)13-4-2-12(3-5-13)16(17)18/h2-5,10-11H,6-9,14H2,1H3/t10-,11-/m1/s1
• InChI Key： DNHSSNVBQNCXHV-GHMZBOCLSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1C[C@@H](C)[C@H](CCN)C1)(=O)=O

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 118Ų

Additional information on rac-2-[(3R,4R)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-yl]ethan-1-amine

Introduction to rac-2-[(3R,4R)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-yl]ethan-1-amine (CAS No. 2138120-94-0)

Rac-2-[(3R,4R)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-yl]ethan-1-amine (CAS No. 2138120-94-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of rac-2-[(3R,4R)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-yl]ethan-1-amine consists of a pyrrolidine ring substituted with a methyl group and a 4-nitrobenzenesulfonyl moiety, along with an ethylamine side chain. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of this compound in modulating various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that rac-2-[(3R,4R)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-yl]ethan-1-amine exhibits potent activity against certain enzymes involved in signal transduction pathways. This activity suggests its potential as a lead compound for the development of drugs targeting diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic activity, this compound has also been studied for its effects on cellular processes. A study conducted by researchers at the University of California, San Francisco, demonstrated that rac-2-[(3R,4R)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-yl]ethan-1-amine can modulate the expression of specific genes involved in cell proliferation and apoptosis. These findings open up new avenues for exploring its therapeutic potential in conditions where aberrant cell growth is a key factor.

The pharmacokinetic properties of rac-2-[(3R,4R)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-yl]ethan-1-amine have also been investigated to assess its suitability as a drug candidate. Preliminary studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site within the body and exert its intended therapeutic effects.

Clinical trials are an essential step in the drug development process, and several preclinical studies have been conducted to evaluate the safety and efficacy of rac-2-[(3R,4R)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-yl]ethan-1-amine. Results from these studies have shown promising outcomes, with the compound demonstrating low toxicity and high therapeutic index. These findings provide a strong foundation for advancing this compound into clinical trials.

The structural complexity of rac-2-[(3R,4R)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin--yl]ethan--amine also presents challenges in its synthesis and purification. However, recent advances in synthetic chemistry have led to the development of efficient methods for producing this compound on a larger scale. These methods involve multi-step reactions that ensure high yields and purity levels, making it feasible for industrial-scale production.

In conclusion, rac--[((3R,),(((()))))--methyl--(-(-nitrobenzenesulfonyl)pyrrolidin--yl]ethan--amine (CAS No. 2138120-/9/0/) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable target for further investigation and development into potential therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in various medical fields.